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Compound of Interest

Compound Name: N,N'-Bis(methoxymethyl)thiourea

Cat. No.: B12736656

An In-depth Technical Guide to N,N'-
Bis(methoxymethyl)thiourea

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N'-Bis(methoxymethyl)thiourea is a derivative of thiourea, a versatile class of organic
compounds with significant applications in medicinal chemistry and drug discovery. Thiourea
and its derivatives are known to exhibit a wide range of biological activities, including
antimicrobial, anticancer, and anti-inflammatory properties. This technical guide provides a
comprehensive overview of the known physical and chemical properties of N,N'-
Bis(methoxymethyl)thiourea, its synthesis, and a summary of the broader biological context
of thiourea derivatives.

Core Physical and Chemical Properties

A summary of the key physical and chemical identifiers for N,N'-Bis(methoxymethyl)thiourea
is presented in the table below. The compound is described as a resinous substance, which
may account for the absence of a distinct melting point in the available literature. Further
experimental studies are required to determine its boiling point and detailed solubility
characteristics.
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Property Value Source

1,3-
IUPAC Name ) ] PubChemLite[1]
bis(methoxymethyl)thiourea

N,N'-

Synonyms ) ) EPA SRS|2]
Bis(methoxymethyl)thiourea
CAS Number 51872-26-5 EPA SRS[2]
Molecular Formula CsH12N202S EPA SRS|2]
Molecular Weight 164.23 g/mol EPA SRS|2]
Physical State Resinous substance Sciforum[3]
Melting Point Not available
Boiling Point Not available

Soluble in polar protic and
aprotic organic solvents;
insoluble in non-polar solvents
Solubility (general for thiourea). Specific Inchem.org[4]
data for N,N'-
Bis(methoxymethyl)thiourea is

not available.

Spectral Data
'H NMR Spectroscopy

The proton nuclear magnetic resonance (*H NMR) spectrum of N,N'-
Bis(methoxymethyl)thiourea has been reported with the following chemical shifts () in parts
per million (ppm):
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Chemical Shift . . .
Multiplicity Integration Assignment

(ppm)

8.35 broad singlet 2H NH

4.84 broad singlet 4H HNCH20

3.17 broad singlet 6H OCHs

Source: Sciforum[3]

13C NMR and Infrared Spectroscopy

Detailed experimental data for the 13C NMR and a full Infrared (IR) spectrum for N,N'-
Bis(methoxymethyl)thiourea are not currently available in the public domain. General
characteristic IR absorptions for thiourea derivatives include N-H stretching, C=S stretching,
and C-N stretching vibrations. Further experimental analysis is necessary to fully characterize
the spectral properties of this specific compound.

Experimental Protocols
Synthesis of N,N'-Bis(methoxymethyl)thiourea

A reported method for the synthesis of N,N'-Bis(methoxymethyl)thiourea involves the

aminomethylation of thiourea.[3]

Reaction Scheme:
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Synthesis of N,N'-Bis(methoxymethyl)thiourea.

Procedure:

e Combine thiourea (10 mmol), paraformaldehyde (25 mmol), and methanol (250 mmol).
« Stir the mixture for 8 hours at a temperature of approximately 70°C.

» Remove the solvent to obtain N,N'-Bis(methoxymethyl)thiourea as a resinous substance
with a reported yield of 91%.[3]

Purification:

The crude product can be purified by removing the solvent. Further purification techniques
such as column chromatography may be applicable, although specific details for this
compound are not provided in the available literature.

Biological Activity and Signaling Pathways of
Thiourea Derivatives

While specific biological data for N,N'-Bis(methoxymethyl)thiourea is not readily available,
the broader class of thiourea derivatives has been extensively studied for its diverse
pharmacological activities. These compounds are of significant interest in drug discovery and
development.[5]

General Mechanism of Action

The biological effects of thiourea derivatives are often attributed to their ability to interact with
various biological targets. The proposed mechanisms of action include:

e Enzyme Inhibition: Certain thiourea derivatives are known to inhibit specific enzymes. For
example, some act as antithyroid agents by inhibiting thyroid peroxidase.[5]

« Interaction with Proteins and DNA: The thiourea functional group can form hydrogen bonds
and coordinate with metal ions, enabling interaction with proteins and DNA.[6]
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General mechanisms of action for thiourea derivatives.
Applications in Drug Development
Thiourea derivatives have been investigated for a variety of therapeutic applications, including:

* Antimicrobial Agents: Many thiourea compounds have demonstrated activity against bacteria
and fungi.[6]

* Anticancer Agents: Research has shown that some thiourea derivatives can inhibit the
growth of cancer cells.[7]

« Antiviral Agents: Certain derivatives have shown promise as antiviral compounds.[8]

The diverse biological activities of thiourea derivatives make them a valuable scaffold for the
design and development of new therapeutic agents. Further research into the specific
properties and biological effects of N,N'-Bis(methoxymethyl)thiourea is warranted to explore
its potential in drug discovery.
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General workflow for thiourea derivatives in drug discovery.
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Conclusion

N,N’-Bis(methoxymethyl)thiourea is a thiourea derivative for which basic chemical identity
and a method of synthesis have been established. However, a comprehensive understanding
of its physical and chemical properties, as well as its biological activity, remains incomplete.
The rich history of thiourea derivatives in medicinal chemistry suggests that further
investigation into N,N'-Bis(methoxymethyl)thiourea could reveal novel therapeutic potential.
This guide serves as a foundational resource for researchers and professionals in the field,
highlighting the current state of knowledge and identifying areas for future research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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